Cas no 93583-08-5 (L-Proline,1-[N,N-bis(carboxymethyl)glycyl]- (9CI))

L-Proline,1-[N,N-bis(carboxymethyl)glycyl]- (9CI) structure
93583-08-5 structure
Product Name:L-Proline,1-[N,N-bis(carboxymethyl)glycyl]- (9CI)
CAS No:93583-08-5
MF:C11H16N2O7
MW:288.253943443298
CID:809095
PubChem ID:146766
Update Time:2025-04-19

L-Proline,1-[N,N-bis(carboxymethyl)glycyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-[N,N-bis(carboxymethyl)glycyl]- (9CI)
    • (2S)-1-[2-(bis(carboxymethyl)amino)acetyl]pyrrolidine-2-carboxylic aci d
    • (2S)-1-[2-[bis(carboxymethyl)amino]acetyl]pyrrolidine-2-carboxylic acid
    • (S)-2,2'-((2-(2-Carboxypyrrolidin-1-yl)-2-oxoethyl)azanediyl)diacetic acid
    • N,N-Bis(carboxymethyl)aminoacetylproline
    • L-Proline, 1-(N,N-bis(carboxymethyl)glycyl)-
    • Bcmaap
    • 93583-08-5
    • DTXSID80239472
    • Inchi: 1S/C11H16N2O7/c14-8(13-3-1-2-7(13)11(19)20)4-12(5-9(15)16)6-10(17)18/h7H,1-6H2,(H,15,16)(H,17,18)(H,19,20)/t7-/m0/s1
    • InChI Key: LXZKWKLXKVDKGD-ZETCQYMHSA-N
    • SMILES: O=C(CN(CC(=O)O)CC(=O)O)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 288.096
  • Monoisotopic Mass: 288.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.9
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.551
  • Boiling Point: 637.2°Cat760mmHg
  • Flash Point: 339.2°C
  • Refractive Index: 1.59
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